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Introduction to Isopyrazam and Its Efficacy Against
Cucumber Powdery Mildew

Isopyrazam is a novel broad-spectrum foliar fungicide belonging to the succinate dehydrogenase
inhibitor (SDHI) class that targets complex II in the mitochondrial respiration chain of fungal pathogens. It
has demonstrated exceptional activity against cucumber powdery mildew caused predominantly by
Podosphaera xanthii, a devastating foliar disease that affects cucumber production worldwide. The
increasing resistance of powdery mildew fungi to commonly used fungicides such as benzimidazoles,
triazoles, and strobilurins has created an urgent need for alternative mode-of-action fungicides with reliable
efficacy and favorable resistance profiles. Isopyrazam has emerged as a promising solution based on its

unique chemical properties and proven performance in both laboratory and field conditions.

Research has demonstrated that isopyrazam provides superior protective and curative activities against
Podosphaera xanthii compared to currently marketed fungicides. Its systemic translocation properties
within cucumber plants, including translaminar and transverse movement, enable comprehensive protection
of both treated and untreated plant tissues. Furthermore, isopyrazam exhibits extended persistence of
activity, maintaining effective control for significantly longer periods than standard fungicide treatments.

These characteristics, combined with its favorable toxicological and environmental profile, position
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isopyrazam as an important tool for integrated powdery mildew management programs in cucumber

production systems.

Quantitative Efficacy Data and Biological Activity

Baseline Sensitivity and Protective/Curative Activity

Extensive laboratory studies have established the baseline sensitivity of Podosphaera xanthii to
isopyrazam, providing crucial reference data for future resistance monitoring. Using a cotyledon bioassay
technique, researchers determined that isopyrazam exhibits both strong protective and curative activities
against cucumber powdery mildew, with mean ECso values of 0.04 mg L~! and 0.05 mg L1, respectively
[1]. These values indicate significantly higher activity compared to commonly used fungicides such as

hexaconazole, difenoconazole, pyraclostrobin, kresoxim-methyl, and azoxystrobin [1].

Table 1: Protective and Curative Activity of Isopyrazam Against P. xanthii Compared to Other Fungicides

Fungicide Mode of Action Protective ECso (mg L™*) Curative ECso (mg L™?)
Isopyrazam SDHI 0.04 0.05

Hexaconazole DMI Not specified Not specified
Difenoconazole DMI Not specified Not specified
Pyraclostrobin Qol Not specified Not specified
Kresoxim-methyl Qol Not specified Not specified
Azoxystrobin Qol Not specified Not specified

Beyond inhibition of fungal growth, isepyrazam at concentrations of 0.5 mg L~! causes significant
morphological damage to P. xanthii structures, including malformed conidiophores and hindered conidia
formation [1]. This disruption of reproductive structures contributes to reduced secondary infection cycles

and potentially slower disease spread within cucumber plantings.
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Translocation Efficiency and Persistence

The systemic properties of isopyrazam have been quantitatively assessed through multiple application
methods and plant parts. Research demonstrates that isopyrazam exhibits excellent translaminar and
transverse translocation in cucumber plants, with efficacy rates following translaminar and transverse
translocation on cotyledons and leaves treated with 60 mg L~! reaching 94.40% and 88.96% on cotyledons,
and 95.26% and 82.83% on true leaves, respectively [1]. The fungicide can also be absorbed by cucumber

roots to control leaf powdery mildew, though soil organic matter content significantly affects this uptake [2]

[1].

Table 2: Translocation Properties and Persistence of Isopyrazam in Cucumber Plants

. Plant Concentration (mg ) Duration of
Translocation Type . Efficacy (%) .
Tissue L) Activity
Translaminar Cotyledons 60 94.40
Transverse Cotyledons 60 88.96
Translaminar True leaves 60 95.26
Transverse True leaves 60 82.83
Systemic (root Whole plant 60 Significant
uptake) reduction
Foliar application Whole plant  30-60 g a.i. ha™* 83.27-90.83% at 20 20+ days
days

Perhaps most notably, isopyrazam exhibits extended persistence of activity against cucumber powdery
mildew, maintaining effective control for almost 2 to 3 weeks longer than triazole and strobilurin fungicides
[1]. This extended residual activity allows for longer application intervals, potentially reducing the number

of sprays required per growing season and minimizing environmental impact.

Experimental Protocols and Methodologies
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Bioassay Procedures for Protective and Curative Activity

The protective and curative activity of isopyrazam against Podosphaera xanthii can be quantitatively
determined using a standardized cotyledon bioassay technique [1]. For protective activity assessment,
cucumber cotyledons are treated with serial dilutions of isepyrazam formulations using a hand-held sprayer
until runoff, followed by air-drying. The treated cotyledons are then inoculated with a conidial suspension of
P. xanthii (typically 1x10° conidia mL ') and incubated in a growth chamber maintained at 20-25°C with a
12-hour photoperiod. Disease assessment is performed 7-10 days post-inoculation by counting the number

of powdery mildew colonies per cotyledon.

For curative activity evaluation, cucumber cotyledons are first inoculated with P. xanthii and incubated for
24-48 hours to establish infection before applying isopyrazam treatments using the same application
method. The level of disease control is assessed 7-10 days after fungicide application. In both bioassay types,
disease severity is rated on a standardized scale (e.g., 0-9), where 0 = no symptoms and 9 = severe powdery
mildew development. The ECso values (effective concentration providing 50% disease control) are
calculated using regression analysis of log-transformed concentration versus probability-transformed

efficacy values.
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Figure 1: Experimental workflow for determining protective and curative activity of isopyrazam against

cucumber powdery mildew using cotyledon bioassay.

Translocation Studies
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The systemic movement of isopyrazam within cucumber plants can be evaluated through several
experimental approaches. For translaminar translocation assessment, the adaxial (upper) surface of
cucumber leaves is treated with isopyrazam formulations, while the abaxial (lower) surface remains
untreated. After application, the abaxial surface is inoculated with P. xanthii, and disease development is
rated after 7-10 days of incubation [1]. Effective control on the untreated abaxial surface demonstrates

translaminar movement of the active ingredient.

To evaluate transverse (acropetal) translocation, a basal leaf or specific leaf segment is treated with
isopyrazam, while upper leaves or adjacent segments remain untreated. These untreated plant parts are then
inoculated with P. xanthii at various time intervals after application. The level of disease control on
untreated tissues indicates the extent of systemic movement within the plant [1]. For studying root uptake
and translocation, cucumber seedlings are grown in nutrient solution or treated soil containing isopyrazam.
After establishment, leaves are inoculated with P. xanthii, and disease development is assessed to determine

the efficacy of root-absorbed fungicide [2] [1].

Field and Greenhouse Evaluation Protocols

Greenhouse and field trials are essential for validating the performance of isopyrazam under realistic
growing conditions. For greenhouse experiments, cucumber plants are typically grown in pots under
controlled environmental conditions (20-25°C, 70-80% relative humidity). When plants reach the 2-4 true
leaf stage, they are treated with isopyrazam formulations using a calibrated sprayer, with applications timed

for preventative (before inoculation) or curative (after inoculation) scenarios [1].

For naturally infected field trials, isopyrazam is applied at various rates (typically 30-60 g a.i. ha™?) to
cucumber plants arranged in a randomized complete block design with appropriate replication. Applications
typically begin when first powdery mildew symptoms appear and continue at 7-14 day intervals depending
on disease pressure. Disease assessment is performed at regular intervals using standardized rating scales
(e.g., 0-100% leaf area affected), and yield parameters may be measured at harvest maturity. All
experiments should include untreated controls and reference fungicide treatments for comparative

purposes [3] [1].

Resistance Management and Molecular Mechanisms

© 2026 Smolecule. All rights reserved. 6/11 Tech Support


https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://www.bohrium.com/paper-details/activity-translocation-and-persistence-of-isopyrazam-for-controlling-cucumber-powdery-mildew/811048774393659392-1441
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://www.bohrium.com/paper-details/activity-translocation-and-persistence-of-isopyrazam-for-controlling-cucumber-powdery-mildew/811048774393659392-1441
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://colab.ws/articles/10.1002%2Fps.5771
https://www.bohrium.com/paper-details/activity-translocation-and-persistence-of-isopyrazam-for-controlling-cucumber-powdery-mildew/811048774393659392-1441
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://www.bohrium.com/paper-details/activity-translocation-and-persistence-of-isopyrazam-for-controlling-cucumber-powdery-mildew/811048774393659392-1441
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0261219419301140
https://www.bohrium.com/paper-details/activity-translocation-and-persistence-of-isopyrazam-for-controlling-cucumber-powdery-mildew/811048774393659392-1441
https://www.smolecule.com/products/s659206?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Resistance Risk Assessment

The resistance risk associated with isopyrazam must be carefully considered within the context of powdery
mildew management. As an SDHI fungicide with a single-site mode of action, isopyrazam theoretically
carries a moderate to high resistance risk according to FRAC (Fungicide Resistance Action Committee)
classifications. This is particularly relevant given that powdery mildew fungi are considered high-risk
pathogens known for their ability to develop resistance to several chemical classes within a few years [4].
However, current evidence suggests that no cross-resistance exists between isopyrazam and other fungicide
classes such as triazoles and strobilurins, potentially making it a valuable anti-resistance tool when used in

rotation [1].

Research on other fungicide classes provides important insights into resistance development patterns. Studies
with Qol fungicides like ZJ0712 have demonstrated that resistant P. xanthii isolates can emerge after 9
successive applications under greenhouse conditions, with resistance factors exceeding 180-fold [5]. These
resistant isolates often maintain normal pathogenicity and can compete effectively with wild-type
populations, even in the absence of fungicide selection pressure [5]. While similar comprehensive resistance
studies for isopyrazam specifically are limited in the available literature, the documented behavior of
powdery mildew to other single-site fungicides underscores the importance of proactive resistance

management.

Molecular Mechanisms and Monitoring

The primary mechanism of action of isopyrazam involves inhibition of succinate dehydrogenase in
mitochondrial complex II, disrupting cellular respiration in fungal pathogens [4] [1]. While specific
resistance mutations in P. xanthii to isopyrazam have not been extensively characterized in the available
literature, resistance to SDHI fungicides in other fungal pathogens typically involves point mutations in the

target enzyme genes (sdhB, sdhC, sdhD), leading to reduced binding affinity [4].

For resistance monitoring, baseline sensitivity data established through studies on Sclerotinia sclerotiorum
(mean ECso value of 0.039 + 0.002 pg mL™1!) can serve as a reference for detecting shifts in pathogen
sensitivity [3]. Regular sensitivity monitoring of field populations through leaf disc assays or similar

bioassays is recommended to detect any reduction in efficacy early. Molecular detection methods, such as
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PCR-based assays for specific target-site mutations, can be developed once resistance mechanisms are

characterized, enabling more efficient screening of field populations [5].

Regular Sensitivity Monitoring
Leaf disc assays
ECso determination
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Figure 2: Integrated resistance management strategy for isopyrazam in cucumber powdery mildew control

programs.

Application Recommendations and Integration
Strategies

Practical Usage Guidelines

For optimal control of cucumber powdery mildew, isopyrazam should be applied preventatively or at the
very early disease stages when first signs of white powdery colonies appear on leaf surfaces. Recommended
application rates for field-grown cucumbers range from 30 to 60 g a.i. ha™! (grams active ingredient per
hectare), with the higher rate appropriate under high disease pressure or favorable environmental conditions
[1]. Applications should be made using hydraulic sprayers equipped with hollow cone or flat fan nozzles
that provide thorough coverage of both upper and lower leaf surfaces, as translaminar movement is a key

feature of isopyrazam's efficacy.

The extended persistence of isopyrazam allows for application intervals of 14-21 days under moderate
disease pressure, compared to 7-10 days for many conventional fungicides [1]. However, application
frequency should be adjusted based on disease monitoring, environmental conditions, and cucumber variety
susceptibility. To minimize resistance development, no more than 2-3 sequential applications of
isopyrazam should be made before switching to an alternative mode-of-action fungicide. Applications
should avoid periods of high temperature stress (>90°F) or when plants are under moisture stress to

maximize efficacy and minimize potential phytotoxicity.

Integration with Other Management Approaches

Effective management of cucumber powdery mildew requires an integrated approach that combines
isopyrazam with other control strategies. Where available, resistant cucumber varieties should be

prioritized, as they significantly reduce disease pressure and fungicide requirements. Numerous pickle and
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slicer cucumber varieties with resistance to powdery mildew are commercially available, including 'Dasher II

F1', 'Marketmore 97', 'Diva F1', and 'Stonewall F1' [6].

Cultural practices play a crucial role in reducing initial inoculum and creating environments less favorable
for disease development. These include implementing a 2-3 year crop rotation with non-cucurbit crops,
avoiding dense plantings that limit air circulation, and positioning plantings to maximize sunlight exposure
[6]. Sanitation measures such as removing crop debris and volunteer plants that can harbor overwintering

inoculum further contribute to integrated disease management.

When incorporating isopyrazam into a fungicide rotation program, effective partners include contact
fungicides with multi-site activity (e.g., chlorothalonil) and biolegical contrel products (e.g., Bacillus
subtilis strains), which pose minimal resistance risk. The combination of different modes of action, whether
through rotation or tank-mixing, significantly reduces the selection pressure for resistant pathogen biotypes

and prolongs the effective lifespan of all fungicides in the management program [4] [6].
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[https://www.smolecule.com/products/b659206#isopyrazam-translocation-persistence-cucumber-

powdery-mildew]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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